Cas no 1225453-72-4 (Lumiracoxib-d6)

• Product Name: Lumiracoxib-d6
• CAS No: 1225453-72-4
• MF: C₁₅H₁₃ClFNO₂
• MW: 293.720626592636
• CID: 4552276
• PubChem ID: 46214676
• Update Time: 2025-06-11

Lumiracoxib-d6 Chemical and Physical Properties

Names and Identifiers

• Lumiracoxib-d6
• KHPKQFYUPIUARC-UASVBIJOSA-N
• 1225453-72-4
• HY-13507S
• DA-55069
• CS-0200838
• SCHEMBL11892055

• Inchi： 1S/C15H13ClFNO2/c1-9-5-6-13(10(7-9)8-14(19)20)18-15-11(16)3-2-4-12(15)17/h2-7,18H,8H2,1H3,(H,19,20)
• InChI Key： KHPKQFYUPIUARC-UHFFFAOYSA-N
• SMILES： N(C1C(=CC=CC=1Cl)F)C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1CC(=O)O

Computed Properties

• Exact Mass: 299.0995450g/mol
• Monoisotopic Mass: 299.0995450g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 49.3Ų

Additional information on Lumiracoxib-d6

Comprehensive Overview of Lumiracoxib-d6 (CAS No. 1225453-72-4): Applications, Mechanism, and Research Insights

Lumiracoxib-d6, a deuterated analog of the selective COX-2 inhibitor Lumiracoxib, has garnered significant attention in pharmaceutical research due to its unique isotopic labeling. With the CAS registry number 1225453-72-4, this compound serves as an internal standard in LC-MS/MS bioanalytical methods, addressing growing demands for precision in drug metabolism studies. The incorporation of six deuterium atoms enhances its utility in quantitative mass spectrometry, a technique increasingly pivotal in personalized medicine and pharmacokinetic modeling.

The rise of deuterated pharmaceuticals (heavy drug derivatives) reflects broader trends in drug development, where isotopic labeling improves metabolic stability and reduces inter-patient variability. Lumiracoxib-d6 exemplifies this innovation, particularly in arthritis research, where COX-2 selectivity remains a hot topic amid debates on NSAID safety profiles. Researchers frequently search for "deuterium isotope effects on drug half-life" or "COX-2 inhibitor stability studies," underscoring the relevance of this compound in contemporary investigations.

From a chemical perspective, 1225453-72-4 maintains the core structure of Lumiracoxib while exhibiting distinct spectral properties crucial for NMR and high-resolution mass spectrometry differentiation. This characteristic is vital for avoiding matrix effects in complex biological samples—a common challenge discussed in forums on bioanalytical method validation. The compound's application extends to drug-drug interaction studies, especially relevant given the FDA's emphasis on DDI risk assessment for new molecular entities.

Emerging discussions about sustainable synthetic chemistry have also spotlighted Lumiracoxib-d6, as its production involves catalytic deuterium incorporation techniques that align with green chemistry principles. Laboratories optimizing deuterium exchange protocols often reference this compound's synthetic pathways. Furthermore, the COVID-19 pandemic has increased interest in isotope-labeled standards for antiviral research, creating parallel demand for structurally similar compounds like 1225453-72-4 in virology applications.

Quality control of Lumiracoxib-d6 requires stringent HPLC purity testing (typically >98%), with chromatographic separation being a frequent search topic among analytical chemists. The compound's stability under various storage conditions (-20°C protected from light) is another practical consideration, often queried alongside "deuterated compound shelf life." These technical nuances position CAS 1225453-72-4 as both a research tool and a case study in isotopically labeled pharmaceutical standards best practices.

In drug development pipelines, Lumiracoxib-d6 facilitates crucial investigations into metabolite profiling and enzyme kinetics—areas gaining traction with the adoption of physiologically based pharmacokinetic (PBPK) modeling. The compound's utility in translational medicine studies answers frequent queries about "bridging preclinical and clinical data," particularly for inflammatory conditions where COX-2 plays a pathophysiological role. This aligns with industry shifts toward biomarker-driven drug development strategies.

The analytical community continues to explore novel applications for 1225453-72-4, including microsampling techniques for pediatric studies and dried blood spot analysis. Such methodologies address trending searches for "minimally invasive sampling in PK studies." As regulatory agencies emphasize bioequivalence testing for generic drugs, the role of deuterated standards like Lumiracoxib-d6 in method development becomes increasingly critical—a point underscored in recent ICH M10 guideline discussions.

Looking forward, the intersection of isotope chemistry and AI-assisted drug design presents new opportunities for compounds like Lumiracoxib-d6. Machine learning models predicting deuterium kinetic isotope effects could optimize future synthetic routes, a nexus of innovation frequently searched as "computational approaches to labeled compounds." This positions CAS 1225453-72-4 at the forefront of both current analytical challenges and next-generation pharmaceutical research paradigms.